Cas no 457-97-6 (3-(4-Fluoro-benzyloxy)-benzoic acid)

• Product Name: 3-(4-Fluoro-benzyloxy)-benzoic acid
• CAS No: 457-97-6
• MF: C₁₄H₁₁FO₃
• MW: 246.233747720718
• MDL: MFCD04536523
• CID: 331465
• Update Time: 2025-04-19

3-(4-Fluoro-benzyloxy)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-[(4-fluorophenyl)methoxy]-
• 3-(4-Fluoro-benzyloxy)-benzoic acid
• 3-[(4-FLUOROBENZYL)OXY]BENZOIC ACID
• 3-(4-Fluor-benzyloxy)-benzoesaeure
• AC1LIXYA
• AC1Q733N
• AG-F-58427
• SBB011875
• SureCN1168262

• MDL： MFCD04536523
• Inchi： 1S/C14H11FO3/c15-12-6-4-10(5-7-12)9-18-13-3-1-2-11(8-13)14(16)17/h1-8H,9H2,(H,16,17)
• InChI Key： IRGZUAFLKNHSLJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)COC1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 246.06923
• Monoisotopic Mass: 245.061397
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4

Experimental Properties

• Density: 1.289
• Boiling Point: 413.1°Cat760mmHg
• Flash Point: 203.7°C
• PSA: 46.53